Simple design to achieve red-to-near-infrared emissive cationic Ir(iii) emitters and their use in light emitting electrochemical cells†
RSC Advances Pub Date: 2017-06-21 DOI: 10.1039/C7RA06347D
Abstract
Two cationic Ir(III) complexes bearing 2-phenylpyridinato cyclometalating ligands and bithiazole-type ancillary ligands have been synthesized and optoelectronically characterised. These emitters exhibit unusually deep red-to-near-infrared emission at room temperature, thereby rendering them as attractive emitters in solution-processed light emitting electrochemical cell (LEEC) electroluminescent devices.
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